Cas no 60718-18-5 (Propanoic acid, 3-(benzoylthio)-)
60718-18-5 structure
Product Name:Propanoic acid, 3-(benzoylthio)-
CAS No:60718-18-5
MF:C10H10O3S
MW:210.249601840973
CID:496023
PubChem ID:12915510
Update Time:2025-04-19
Propanoic acid, 3-(benzoylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-(benzoylthio)-
- 3-benzoylsulfanylpropanoic acid
-
- Inchi: 1S/C10H10O3S/c11-9(12)6-7-14-10(13)8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)
- InChI Key: KWCPNWOCRNFQAP-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)CCC(=O)O
Computed Properties
- Exact Mass: 210.0351
- Monoisotopic Mass: 210.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 79.7Ų
Experimental Properties
- PSA: 54.37
Propanoic acid, 3-(benzoylthio)- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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